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Compound of Interest

1,1,5,5-Tetramethyl-3, 3-
Compound Name:
diphenyiltrisiloxane

Cat. No.: B102716

An In-Depth Technical Guide to 1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, characterization, and applications of 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane, a
versatile organosilicon compound. The information is tailored for researchers, scientists, and
professionals in drug development and materials science who may utilize this compound in
advanced formulations and high-performance materials.

Physicochemical Properties

1,1,5,5-Tetramethyl-3,3-diphenyltrisiloxane is a thermally stable and chemically resistant
siloxane fluid. Its unique structure, featuring a flexible trisiloxane backbone with both methyl
and phenyl functional groups, imparts a valuable combination of properties. These include
hydrophobicity, high refractive index, and excellent compatibility with a wide range of polymers.

[1][2]

Quantitative Data Summary

The key quantitative properties of 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane are
summarized in the table below for easy reference.
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Property Value

Molecular Weight 332.62 g/mol [1][2][3]
Molecular Formula C16H2402Si3[1][3]

CAS Number 17875-55-7[2][3]
Density 1.00 g/mL][1]

Boiling Point 83 °C at 4 mmHg|[1]
Refractive Index n20/D 1.45[1]

Purity > 97-98% (GC)[1][3]
Appearance Colorless clear liquid[1]

Synthesis and Characterization

While specific industrial synthesis protocols are proprietary, a representative laboratory-scale
synthesis can be proposed based on the known chemistry of siloxanes. A common method
involves the co-hydrolysis of dichlorodiphenylsilane and chlorodimethylsilane.

Representative Synthesis Protocol

Objective: To synthesize 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane via a controlled co-
hydrolysis reaction.

Materials:

Dichlorodiphenylsilane (Ph2SiClz2)

Chlorodimethylsilane ((CHs)2HSICI)

Deionized water

Toluene (or other suitable organic solvent)

Sodium bicarbonate (NaHCO3) solution (5% w/v)
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Anhydrous magnesium sulfate (MgSQOa)

Inert gas (Nitrogen or Argon)

Procedure:

Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping
funnel, and a condenser under an inert atmosphere.

Charge the flask with a calculated amount of dichlorodiphenylsilane dissolved in toluene.
In the dropping funnel, place a stoichiometric excess of chlorodimethylsilane.

Cool the reaction flask to 0-5 °C using an ice bath.

Slowly add the chlorodimethylsilane to the stirred solution in the flask.

In a separate dropping funnel, add a stoichiometric amount of deionized water. Add the water
dropwise to the reaction mixture while maintaining the temperature below 10 °C to control
the exothermic hydrolysis reaction.

After the addition is complete, allow the mixture to slowly warm to room temperature and stir
for an additional 2-4 hours.

Transfer the reaction mixture to a separatory funnel and wash it sequentially with deionized
water and then with the 5% sodium bicarbonate solution to neutralize any remaining HCI.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene solvent under reduced pressure using a
rotary evaporator.

The resulting crude product can be purified by fractional vacuum distillation to yield pure
1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane.

Characterization Methods
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The identity and purity of the synthesized product would be confirmed using standard analytical
techniques:

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the
compound and confirm its molecular weight by analyzing the fragmentation pattern.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: H, 13C, and 2°Si NMR spectroscopy to
confirm the molecular structure by identifying the chemical environments of the hydrogen,
carbon, and silicon atoms.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional group
vibrations, such as the Si-O-Si backbone (~1000-1100 cm~1) and Si-CHs bonds.

Visualized Workflows and Structures
Molecular Structure Diagram

The diagram below illustrates the chemical structure of 1,1,5,5-tetramethyl-3,3-
diphenyltrisiloxane, highlighting the central silicon atom bonded to two phenyl groups and the
terminal silicon atoms each bonded to two methyl groups.

Caption: Molecular structure of 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane.

Synthesis and Characterization Workflow

The following diagram outlines the logical workflow for the synthesis and subsequent analytical
characterization of the target compound.
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Caption: Workflow for the synthesis and characterization of the siloxane.
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Applications in Research and Development

While not a therapeutic agent itself, 1,1,5,5-tetramethyl-3,3-diphenyltrisiloxane is relevant to
the drug development and medical fields through its use in advanced materials and
formulations.

o Medical Devices: Due to its biocompatibility, chemical inertness, and stability, it can be used
as a crosslinking agent or an additive in the manufacturing of specialty silicone rubbers for
medical-grade tubing, seals, and components of medical devices.[4]

o Topical Formulations: In cosmetics and dermatology, its emollient properties provide a
smooth, non-greasy feel, making it a valuable excipient in creams, lotions, and other topical
delivery systems.[2]

o High-Performance Materials: It serves as a key intermediate and crosslinking agent for
producing phenyl silicone polymers.[3][4][5] These polymers are used in applications
requiring high thermal stability and optical clarity, such as encapsulants for sensitive
electronic components, including those in medical electronics.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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